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Compound of Interest

Compound Name: SynaptoRedTM C2

Cat. No.: B8021221

Get Quote

Executive Summary
SynaptoRed C2 (chemically equivalent to FM4-64) is a lipophilic, styryl pyridinium dye essential

for tracking synaptic vesicle recycling, membrane trafficking, and organelle dynamics in live

cells. Unlike static membrane stains, SynaptoRed C2 is an activity-dependent probe; its

fluorescence yield increases significantly (>300-fold) upon partitioning into a lipid environment

from an aqueous solution.

This guide provides a rigorous analysis of the dye’s spectral behaviors, including its

pronounced solvatochromism, and details a self-validating experimental protocol for quantifying

synaptic vesicle turnover.

Chemical & Spectral Architecture[1]
Chemical Identity
SynaptoRed C2 is an amphiphilic molecule consisting of a lipophilic tail and a cationic head

group, linked by a conjugated double-bond bridge.

Common Name: SynaptoRed C2 (Equivalent to FM4-64)[1][2][3][4][5][6][7][8]
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Chemical Name:N-(3-triethylammoniumpropyl)-4-(6-(4-

(diethylamino)phenyl)hexatrienyl)pyridinium dibromide[4][9]

Mechanism: Reversible partitioning into the outer leaflet of the plasma membrane. The dye

does not flip-flop across the bilayer, ensuring that only surface-exposed membranes (or

internalized vesicles) are labeled.

Spectral Dynamics & Solvatochromism
The utility of SynaptoRed C2 relies on its solvatochromic nature. In aqueous solution, the dye

is virtually non-fluorescent due to rapid non-radiative decay. Upon insertion into a lipid bilayer,

the rotation of the molecule is restricted, and the quantum yield increases dramatically.

Critical Note: The emission spectrum is broad and shifts depending on the lipid composition

and solvent polarity. While the peak is often cited at ~750 nm, significant emission is detectable

from 640 nm upwards, allowing flexibility in filter selection.

Table 1: Physicochemical Properties
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Property
Value (Membrane-
Bound)

Value
(Aqueous/MeOH)

Notes

Excitation Max (

)
510 - 515 nm ~505 nm

Efficiently excited by

488 nm (Argon) or

514 nm lasers.

Emission Max (

)
~750 nm ~640 nm (in MeOH)

Broad tail allows

detection in Far-Red

channels (e.g.,

Cy5/647).

Stokes Shift ~240 nm ~135 nm
Large shift minimizes

excitation crosstalk.

Quantum Yield High (>0.1) Negligible (<0.01)

Provides high signal-

to-noise ratio without

washing (in theory),

though washing is

recommended.

Molecular Weight ~607.51 Da - -

Solubility Lipid Soluble Water Soluble

Amphiphilic nature

allows easy loading

and washout.

Mechanism of Action: The Vesicle Cycle
Understanding the kinetic behavior of SynaptoRed C2 is prerequisite to experimental design.

The dye tracks the full endocytic/exocytic loop.

Signaling Pathway Visualization
The following diagram illustrates the dye's entry and exit points during synaptic transmission.
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Caption: Kinetic pathway of SynaptoRed C2 during synaptic vesicle recycling. Fluorescence is

high only in the Membrane Bound and Vesicle Pool states.

Experimental Protocol: Synaptic Vesicle Labeling
This protocol is designed for cultured hippocampal neurons but is adaptable to neuromuscular

junctions (NMJ). It employs ADVASEP-7, a sulfonated cyclodextrin derivative, to strip surface-

bound dye, significantly improving the signal-to-noise ratio.

Reagents & Buffer Preparation
Loading Buffer: Tyrode’s Solution + 90 mM KCl (High K+) to trigger depolarization.

Wash Buffer: Tyrode’s Solution (Standard) + 1 mM ADVASEP-7.[7]

Unloading Buffer: Tyrode’s Solution + 90 mM KCl (High K+).

Dye Stock: 10 mM SynaptoRed C2 in water (Store at -20°C).

Working Conc: 10 µM SynaptoRed C2.

Step-by-Step Workflow
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Caption: Optimized workflow for labeling and unloading synaptic vesicles. ADVASEP-7 wash is

critical for removing background fluorescence.
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Detailed Methodology
Loading (Stimulation): Replace culture media with Loading Buffer containing 10 µM

SynaptoRed C2. Incubate for 60 seconds at room temperature. The High K+ depolarizes the

membrane, causing vesicles to fuse and re-internalize the dye.

Recovery: Transfer cells to Standard Tyrode’s containing 10 µM SynaptoRed C2 (no High

K+) for 1 minute. This ensures all endocytosing vesicles have time to pinch off while dye is

still present.

Washing (Critical Step): Wash cells for 5–10 minutes in Wash Buffer (containing ADVASEP-

7).

Why? SynaptoRed C2 is "sticky." Simple saline washes are insufficient to remove dye

partitioning in the plasma membrane. ADVASEP-7 encapsulates the hydrophobic tail of

the surface dye, pulling it into solution without entering the cell.

Imaging (Baseline): Acquire images using a confocal microscope.

Excitation: 488 nm (Argon laser) is standard; 514 nm is optimal.[1]

Emission: Long-pass >650 nm or Band-pass 640–800 nm.

Unloading: Perfusion with Unloading Buffer (High K+, no dye). Observe the loss of

fluorescence at synaptic boutons.

Analysis: The difference in fluorescence (

) represents the pool of recycling vesicles.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

High Background
Incomplete washing of surface

dye.

Extend ADVASEP-7 wash time

or increase concentration to 1

mM. Ensure perfusion

chamber is clear of residual

dye.

No Unloading
Cells unhealthy or TTX

contamination.

Verify cell viability. Ensure High

K+ buffer is fresh. Check for

presence of Tetanus toxin or

other blockers.

Photobleaching
High laser power / continuous

exposure.

SynaptoRed is susceptible to

bleaching. Use time-lapse

imaging with a shutter.

Minimize laser power (<5%).

Weak Signal Suboptimal Excitation.

While 488 nm works, it is on

the shoulder of the excitation

curve. Use 514 nm or a Green

LED (530 nm) if available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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